Thallium chloride (TlCl3), tetrahydrate
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Description
Thallium chloride (TlCl3), tetrahydrate is a water-soluble crystalline Thallium source compatible with chlorides . It has a molecular weight of 382.80 . The compound appears as white powder or crystals .
Molecular Structure Analysis
This compound crystallizes in the orthorhombic Pnma space group . The structure is zero-dimensional and consists of four thallium (iii) chloride molecules . Tl3+ is bonded in a trigonal planar geometry to three Cl1- atoms .Chemical Reactions Analysis
This compound has been used as a catalyst in aromatic alkylation and acylation . It was found to be a milder Lewis acid catalyst .Physical and Chemical Properties Analysis
This compound has a density of 7 g/cm3 . Its solubility in water is not specified . The exact mass is 381.923244 .Safety and Hazards
Thallium chloride (TlCl3), tetrahydrate is considered hazardous . It is fatal if swallowed or inhaled, and may cause damage to organs through prolonged or repeated exposure . It is classified as Acute Tox. 2 Inhalation, Acute Tox. 2 Oral, Aquatic Chronic 2, and STOT RE 2 . It is recommended to use only outdoors or in a well-ventilated area and to wear respiratory protection .
Relevant Papers There are several papers related to this compound. For instance, a study of aromatic alkylation and acylation using TlCl3·4H2O catalyst revealed that this metal chloride was a milder Lewis acid catalyst . Additionally, X-ray crystal structures have been reported for two coordination complexes of thallium (III) chloride .
Properties
IUPAC Name |
thallium(3+);trichloride;hydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.H2O.Tl/h3*1H;1H2;/q;;;;+3/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGLTBCHNXCQPK-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[Cl-].[Cl-].[Cl-].[Tl+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3H2OTl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10928660 |
Source
|
Record name | Thallium(3+) chloride--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10928660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13453-33-3 |
Source
|
Record name | Thallium chloride (TlCl3), tetrahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013453333 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thallium(3+) chloride--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10928660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Thallium trichloride tetrahydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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